2,3-Dichloro-5-cyclopropoxypyridine

• Molecular Formula: C8H7Cl2NO
• Molecular Weight: 204.05 g/mol
• IUPAC Name: 2,3-dichloro-5-cyclopropyloxypyridine
• InChI: InChI=1S/C8H7Cl2NO/c9-7-3-6(4-11-8(7)10)12-5-1-2-5/h3-5H,1-2H2
• InChI Key: GDUHIFABFDMESJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=C(N=C2)Cl)Cl

Description

2,3-Dichloro-5-cyclopropoxypyridine is a halogenated pyridine derivative characterized by a dichloro substitution at the 2- and 3-positions and a cyclopropoxy group (-O-C3H5) at the 5-position. The cyclopropoxy substituent introduces steric bulk and electron-donating effects, which may influence reactivity, solubility, and biological activity compared to other substituents .

Preparation Methods

Synthetic Routes and Reaction Conditions: One common method involves the reaction of 2,3-dichloropyridine with cyclopropanol under specific conditions to yield the desired product .

Industrial Production Methods: Industrial production of 2,3-Dichloro-5-cyclopropoxypyridine may involve large-scale chlorination processes followed by purification steps to ensure high purity. The reaction conditions are optimized to maximize yield and minimize by-products.

Chemical Reactions Analysis

Types of Reactions: 2,3-Dichloro-5-cyclopropoxypyridine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ).

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The chlorine atoms in the compound can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: DDQ is commonly used as an oxidizing agent under mild conditions.

Reduction: Lithium aluminum hydride is used in anhydrous conditions to prevent side reactions.

Substitution: Nucleophiles such as amines or thiols can be used in the presence of a base to facilitate substitution reactions.

Major Products Formed:

Oxidation: Oxidation of 2,3-Dichloro-5-cyclopropoxypyridine can lead to the formation of corresponding pyridine N-oxides.

Reduction: Reduction can yield partially or fully dechlorinated products.

Substitution: Substitution reactions can produce a variety of derivatives depending on the nucleophile used.

Scientific Research Applications

2,3-Dichloro-5-cyclopropoxypyridine has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the production of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2,3-Dichloro-5-cyclopropoxypyridine involves its interaction with specific molecular targets. The compound can act as an electrophile due to the presence of chlorine atoms, making it reactive towards nucleophiles. This reactivity is exploited in various chemical reactions to modify or synthesize new compounds .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Physicochemical Properties

The table below compares key properties of 2,3-dichloro-5-cyclopropoxypyridine with its analogs:

Compound Name	Molecular Formula	Molar Mass (g/mol)	Substituent at 5-Position	Key Functional Group Properties
2,3-Dichloro-5-cyclopropoxypyridine	C8H7Cl2NO*	~212.06	Cyclopropoxy (-O-C3H5)	Ether linkage; moderate steric hindrance
2,3-Dichloro-5-(trifluoromethyl)pyridine	C6H2Cl2F3N	216.00	Trifluoromethyl (-CF3)	Strongly electron-withdrawing, hydrophobic
2,3-Dichloro-5-(methylsulfonyl)pyridine	C6H5Cl2NO2S	242.08	Methylsulfonyl (-SO2CH3)	Polar, electron-withdrawing, acidic

*The molecular formula and molar mass of 2,3-Dichloro-5-cyclopropoxypyridine are inferred based on structural similarity.

Key Observations:

• Electronic Effects: The trifluoromethyl (-CF3) and methylsulfonyl (-SO2CH3) groups are strong electron-withdrawing substituents, which polarize the pyridine ring and enhance electrophilic substitution resistance.
• Solubility : The methylsulfonyl derivative’s polarity likely improves water solubility compared to the hydrophobic trifluoromethyl analog. The cyclopropoxy group’s ether linkage may offer intermediate solubility in polar aprotic solvents .
• Steric Effects : The cyclopropoxy group introduces significant steric hindrance due to its three-membered ring, which could impede reactions at adjacent positions. This contrasts with the linear trifluoromethyl and methylsulfonyl groups .

Industrial and Regulatory Profiles

2,3-Dichloro-5-(trifluoromethyl)pyridine (CAS 69045-84-7)

• Applications : Used as a building block in agrochemicals and pharmaceuticals due to the stability imparted by the -CF3 group.

2,3-Dichloro-5-(methylsulfonyl)pyridine (CAS 203731-38-8)

• Applications : The sulfonyl group makes it a candidate for synthesizing sulfonamide drugs or sulfone-based polymers.
• Synthesis : Prepared via oxidation of corresponding thioether intermediates, leveraging the reactivity of the pyridine ring .

2,3-Dichloro-5-cyclopropoxypyridine

• Potential Uses: The cyclopropoxy group’s unique geometry and electronic profile suggest applications in medicinal chemistry (e.g., kinase inhibitors) or as a ligand in catalysis.